Cas no 104549-47-5 (1,1'-Biphenyl,bromopentachloro- (9CI))
104549-47-5 structure
Product Name:1,1'-Biphenyl,bromopentachloro- (9CI)
CAS No:104549-47-5
MF:C12H4BrCl5
MW:405.329157829285
CID:228141
PubChem ID:184318
Update Time:2025-04-19
1,1'-Biphenyl,bromopentachloro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,bromopentachloro- (9CI)
- 1-(2-bromophenyl)-2,3,4,5,6-pentachlorobenzene
- 1,1'-Biphenyl, bromopentachloro-
- DTXSID50146548
- 104549-47-5
-
- Inchi: 1S/C12H4BrCl5/c13-6-4-2-1-3-5(6)7-8(14)10(16)12(18)11(17)9(7)15/h1-4H
- InChI Key: DNBLKAHMOIHUOT-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 401.79412
- Monoisotopic Mass: 401.794
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.757
- Boiling Point: 403°Cat760mmHg
- Flash Point: 229.5°C
- Refractive Index: 1.639
- PSA: 0
- LogP: 7.38310
1,1'-Biphenyl,bromopentachloro- (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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